![molecular formula C16H15ClN2O3 B6539005 N-[4-(carbamoylmethyl)phenyl]-5-chloro-2-methoxybenzamide CAS No. 1060353-74-3](/img/structure/B6539005.png)
N-[4-(carbamoylmethyl)phenyl]-5-chloro-2-methoxybenzamide
Description
“N-[4-(carbamoylmethyl)phenyl]-5-chloro-2-methoxybenzamide” is a chemical compound. It is also known as phenotropil . It is a derivative of the pyrrolidone series and has a nootropic effect . This compound is used in the study of neurotransmitter receptors .
Synthesis Analysis
The synthesis of this compound involves the N-alkylation of 4 ®-phenyl-2-pyrrolidinone with ethyl bromoacetate in the presence of a strong base and the treatment of intermediate N-ethoxycarbonylmethyl-4 ®-phenyl-2-pyrrolidinone with ammonia .Molecular Structure Analysis
The molecular structure of “N-[4-(carbamoylmethyl)phenyl]-5-chloro-2-methoxybenzamide” was characterized by FTIR, 1H NMR, 13C NMR, and MS .Mechanism of Action
Target of Action
The primary targets of N-[4-(carbamoylmethyl)phenyl]-5-chloro-2-methoxybenzamide are neurotransmitter receptors, including dopamine (DA), serotonin (5-HT), glutamate (NMDA), GABA-A (BDZ), and acetylcholine (nACh) receptors . These receptors play a crucial role in the transmission of signals in the nervous system, affecting various physiological processes and behaviors.
Mode of Action
N-[4-(carbamoylmethyl)phenyl]-5-chloro-2-methoxybenzamide interacts with its targets by modulating the density of these neurotransmitter receptors. For instance, it has been shown to decrease the number of nACh and NMDA receptors by 46% and 14%, respectively . It also increases the density of dopamine D2 and D3 receptors by 29% and 62%, respectively .
Biochemical Pathways
The compound affects several biochemical pathways associated with the aforementioned neurotransmitter receptors. The modulation of these receptors can lead to changes in the downstream signaling pathways, ultimately affecting various physiological processes such as memory, learning, mood, and motor control .
Result of Action
The modulation of neurotransmitter receptors by N-[4-(carbamoylmethyl)phenyl]-5-chloro-2-methoxybenzamide can result in significant molecular and cellular effects. For example, it has been shown to abolish the effect of scopolamine, a drug that induces amnesia, on various neurotransmitter receptors . This suggests that the compound may have potential anti-amnestic effects.
Future Directions
properties
IUPAC Name |
N-[4-(2-amino-2-oxoethyl)phenyl]-5-chloro-2-methoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15ClN2O3/c1-22-14-7-4-11(17)9-13(14)16(21)19-12-5-2-10(3-6-12)8-15(18)20/h2-7,9H,8H2,1H3,(H2,18,20)(H,19,21) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IXELKBBXIWUQMP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)C(=O)NC2=CC=C(C=C2)CC(=O)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15ClN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.75 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(carbamoylmethyl)phenyl]-5-chloro-2-methoxybenzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[4-(2-{[1,1'-biphenyl]-4-yl}acetamido)phenyl]-N,N-dimethylacetamide](/img/structure/B6538923.png)
![4-cyano-N-{4-[(dimethylcarbamoyl)methyl]phenyl}benzamide](/img/structure/B6538932.png)
![N-{4-[(dimethylcarbamoyl)methyl]phenyl}-2-(methylsulfanyl)pyridine-3-carboxamide](/img/structure/B6538937.png)
![N-{4-[(dimethylcarbamoyl)methyl]phenyl}-3,4-difluorobenzamide](/img/structure/B6538943.png)
![2-{4-[2-(2,4-dichlorophenoxy)acetamido]phenyl}-N,N-dimethylacetamide](/img/structure/B6538955.png)
![N-{4-[(dimethylcarbamoyl)methyl]phenyl}pyrazine-2-carboxamide](/img/structure/B6538962.png)
![2-{4-[2-(2-fluorophenoxy)acetamido]phenyl}-N,N-dimethylacetamide](/img/structure/B6538967.png)
![N,N-dimethyl-2-{4-[2-(3-methylphenoxy)acetamido]phenyl}acetamide](/img/structure/B6538971.png)
![N-{4-[(dimethylcarbamoyl)methyl]phenyl}-4-phenyloxane-4-carboxamide](/img/structure/B6538978.png)
![N-[4-(carbamoylmethyl)phenyl]-2-(4-methoxyphenyl)acetamide](/img/structure/B6538985.png)
![4-butoxy-N-[4-(carbamoylmethyl)phenyl]benzamide](/img/structure/B6538989.png)
![N-[4-(carbamoylmethyl)phenyl]-3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carboxamide](/img/structure/B6539000.png)
![N-[4-(carbamoylmethyl)phenyl]-2-(thiophen-2-yl)acetamide](/img/structure/B6539013.png)